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Compound of Interest

Compound Name: Tetraoctylammonium bromide

Cat. No.: B084912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetraoctylammonium bromide (TOABr) is a quaternary ammonium salt that plays a important

role in a variety of chemical and pharmaceutical applications. This technical guide provides a

detailed overview of its fundamental properties, molecular structure, and common applications,

with a focus on data relevant to research and development.

Core Molecular and Physical Properties
TOABr is a quaternary ammonium compound with the chemical formula [CH3(CH2)7]4NBr.[1]

[2] It consists of a central nitrogen atom bonded to four octyl chains, forming a

tetraoctylammonium cation, with a bromide anion.[3][4] This structure gives it unique solubility

characteristics, being soluble in organic solvents like chloroform and dichloromethane, while

having limited solubility in water.[4]

A summary of its key quantitative properties is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b084912?utm_src=pdf-interest
https://www.benchchem.com/product/b084912?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tetraoctylammonium_bromide
https://www.ottokemi.com/specsheet/tetra-octyl-ammonium-bromide-puriss-99.aspx
https://www.medchemexpress.com/tetraoctylammonium-bromide.html
https://cymitquimica.com/cas/14866-33-2/
https://cymitquimica.com/cas/14866-33-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C32H68BrN [1][3][4]

Molecular Weight 546.79 g/mol [1][2][3]

CAS Number 14866-33-2 [1]

Appearance
White to off-white crystalline

powder or solid
[3][4][5]

Melting Point 95-98 °C (lit.) [1][2][5]

Purity ≥98.0% [3]

Structural Representation and Logic
The molecular structure of TOABr is fundamental to its function. The long, hydrophobic alkyl

chains and the positively charged nitrogen atom are key to its utility as a phase transfer

catalyst and surfactant.[4]
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Caption: Molecular structure of Tetraoctylammonium Bromide (TOABr).

Experimental Applications and Methodologies
TOABr is widely utilized in organic synthesis and materials science. Below are summaries of

key experimental applications.

Phase Transfer Catalysis
One of the primary applications of TOABr is as a phase transfer catalyst.[1][3] It facilitates the

transfer of reactants between two immiscible phases, typically an aqueous and an organic

phase, thereby accelerating the reaction rate.[3][4]

Experimental Workflow for a Typical Phase Transfer Catalysis Reaction:

Reaction Vessel
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Caption: Generalized workflow for a phase transfer catalysis reaction using TOABr.

Nanoparticle Synthesis
TOABr is also employed as a capping agent to control the size and shape of nanoparticles

during their synthesis.[5] It is particularly used in the preparation of gold nanoparticles, where it

acts as a phase transfer agent for the gold salt and stabilizes the resulting nanoparticles.[5]

Experimental Protocol for Gold Nanoparticle Synthesis:

A common method involves the two-phase reduction of a gold salt.

An aqueous solution of tetrachloroauric acid (HAuCl4) is prepared.

TOABr is dissolved in an organic solvent (e.g., toluene) and mixed with the aqueous gold salt

solution.

Vigorous stirring facilitates the transfer of the gold salt to the organic phase, mediated by

TOABr.

A reducing agent (e.g., sodium borohydride) is added to the aqueous phase.

The reduction of the gold salt at the interface of the two phases leads to the formation of

TOABr-capped gold nanoparticles in the organic phase.

Safety and Handling
TOABr is considered stable but should be handled with care as it can be incompatible with

strong oxidizing agents.[5] It is recommended to store it below +30°C.[5] As with any chemical

reagent, appropriate personal protective equipment should be used when handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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